1-[(4-bromophenyl)sulfonyl]-3-methyl-1H-pyrazole

• IUPAC Name: 1-(4-bromophenyl)sulfonyl-3-methylpyrazole
• InChI: InChI=1S/C10H9BrN2O2S/c1-8-6-7-13(12-8)16(14,15)10-4-2-9(11)3-5-10/h2-7H,1H3
• InChI Key: XNMSAJCAUKBTHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)S(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C10H9BrN2O2S
• Molecular Weight: 301.16 g/mol

Description

1-[(4-bromophenyl)sulfonyl]-3-methyl-1H-pyrazole is a compound that has gained attention in the scientific community due to its interesting chemical properties and potential applications in various fields. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing nitrogen atoms.

Synthesis Analysis

The synthesis of similar sulfonyl-methyl-1H-pyrazoles involves selective synthesis techniques. One approach uses N-allenic sulfonylhydrazones with sulfonyl group migrations, where the migrations of the sulfonyl groups can be controlled by changing Lewis acids (Zhu et al., 2014).

Molecular Structure Analysis

A study on a related compound, 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl] benzene-1-sulfonamide, using Density Functional Theory (DFT), provides insights into the molecular structure. It involved detailed vibrational assignments and molecular electrostatic potential mapping, which are relevant for understanding the structure of similar pyrazole derivatives (Govindasamy & Gunasekaran, 2015).

Chemical Reactions and Properties

Research on similar pyrazole compounds indicates the presence of copper-mediated aerobic oxidative C(sp(2)-H) bond amidation and sulfonamidation reactions. These reactions are efficient for producing a variety of amides and sulfonamides (Lee et al., 2016).

Physical Properties Analysis

The physical properties of pyrazole derivatives have been explored using quantum mechanical calculations and spectroscopic (FT-IR, FT-Raman) investigations. These studies provide insights into the molecular orbital, NLO, NBO, NLMO, and MESP analysis, which are critical in understanding the physical characteristics of these compounds (Govindasamy & Gunasekaran, 2015).

Chemical Properties Analysis

The chemical properties of similar pyrazole derivatives involve their reactions and transformations. For instance, the synthesis of 4-methylene-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazole from propargyl alcohol and N-sulfonylhydrazone showcases a strategy that may apply to related compounds (Zhu et al., 2011).

Mechanism of Action

Target of Action

Similar pyrazole-bearing compounds have shown potent antileishmanial and antimalarial activities . Therefore, it’s plausible that this compound may also target similar biological entities involved in these diseases.

Mode of Action

Based on the activities of similar compounds, it can be hypothesized that it interacts with its targets, leading to changes that inhibit the growth or survival of the disease-causing organisms .

Biochemical Pathways

Related compounds have shown to affect the life cycle of leishmania and plasmodium species, suggesting that this compound may also interfere with similar biochemical pathways .

Result of Action

Similar compounds have shown potent antileishmanial and antimalarial activities, suggesting that this compound may also exhibit similar effects .